DL-Lauroylcarnitine chloride

• IUPAC Name: (3-carboxy-2-dodecanoyloxypropyl)-trimethylazanium;chloride
• InChI: InChI=1S/C19H37NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-19(23)24-17(15-18(21)22)16-20(2,3)4;/h17H,5-16H2,1-4H3;1H
• InChI Key: PDBBUDRTWRVCFN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
• Molecular Formula: C19H38ClNO4
• Molecular Weight: 380.0 g/mol
• CAS RN: 14919-37-0

Description

DL-Lauroylcarnitine chloride, also known as DL-Lauroylcarnitine chloride, is a useful research compound. Its molecular formula is C19H38NO4Cl and its molecular weight is 379.97. The purity is usually 95%.
BenchChem offers high-quality DL-Lauroylcarnitine chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about DL-Lauroylcarnitine chloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

C19H38NO4Cl C_{19}H_{38}NO_{4}Cl C19​H38​NO4​Cl

. It’s a zwitterionic, long-chain acylcarnitine that has various applications in scientific research. Below, I’ve detailed six unique applications, each in its own section.

Enhancement of Mucosal Absorption

. This property is particularly useful in drug delivery systems where enhanced absorption can lead to increased bioavailability of therapeutic agents.

Permeability Studies

. It helps in understanding how drugs can be effectively transported within the body, especially through the intestinal lining.

Modulation of Transepithelial Electrical Resistance

. TEER is an important measure of the integrity of tight junctions in cell cultures, which is crucial for studying drug transport and absorption.

Lipid Biochemistry

. It aids in the exploration of lipid metabolism and the role of lipids in various diseases.

Mitochondrial Biology

. It can be used to mimic the effects of fatty acid oxidation disorders, thereby helping in the development of potential treatments.

Surfactant Properties

. This makes it valuable in the formulation of various pharmaceutical and cosmetic products where surfactants are required.

Mechanism of Action

Target of Action

DL-Lauroylcarnitine chloride is a zwitterionic, long-chain acylcarnitine . Its primary targets are mucosal membranes, where it is used to improve the in vivo absorption of certain hydrophilic compounds .

Mode of Action

DL-Lauroylcarnitine chloride interacts with its targets by enhancing the permeability of mucosal membranes . This interaction results in an increased absorption of hydrophilic compounds, particularly through these membranes .

Biochemical Pathways

DL-Lauroylcarnitine chloride affects the lipid metabolism pathway. It is an intermediate product of fatty acid oxidation . The compound’s action on this pathway can lead to changes in the levels of medium and long-chain acylcarnitines, which are closely related to the risk of diabetic cardiomyopathy .

Pharmacokinetics

Its solubility in various solvents like dmf, dmso, and ethanol suggests that it may have good bioavailability.

Result of Action

The action of DL-Lauroylcarnitine chloride leads to enhanced absorption of hydrophilic compounds, especially through mucosal membranes . This can have various molecular and cellular effects, depending on the specific compounds being absorbed.

Action Environment

The action, efficacy, and stability of DL-Lauroylcarnitine chloride can be influenced by various environmental factors. For instance, its solubility can be affected by the solvent used . .